3/'-(N-methyl-1,4-nicotinoyl)-5/'-pivaloyltrifluorothymidine
3/'-(N-methyl-1,4-nicotinoyl)-5/'-pivaloyltrifluorothymidine
Brand Name:
Vulcanchem
CAS No.:
104987-44-2
VCID:
VC0011040
InChI:
InChI=1S/C22H26F3N3O7/c1-21(2,3)19(31)33-11-15-14(35-18(30)12-6-5-7-27(4)9-12)8-16(34-15)28-10-13(22(23,24)25)17(29)26-20(28)32/h5,7,9-10,14-16H,6,8,11H2,1-4H3,(H,26,29,32)/t14-,15+,16?/m0/s1
SMILES:
CC(C)(C)C(=O)OCC1C(CC(O1)N2C=C(C(=O)NC2=O)C(F)(F)F)OC(=O)C3=CN(C=CC3)C
Molecular Formula:
C22H26F3N3O7
Molecular Weight:
501.5 g/mol
3/'-(N-methyl-1,4-nicotinoyl)-5/'-pivaloyltrifluorothymidine
CAS No.: 104987-44-2
Main Products
VCID: VC0011040
Molecular Formula: C22H26F3N3O7
Molecular Weight: 501.5 g/mol
| CAS No. | 104987-44-2 |
|---|---|
| Product Name | 3/'-(N-methyl-1,4-nicotinoyl)-5/'-pivaloyltrifluorothymidine |
| Molecular Formula | C22H26F3N3O7 |
| Molecular Weight | 501.5 g/mol |
| IUPAC Name | [(2R,3S)-2-(2,2-dimethylpropanoyloxymethyl)-5-[2,4-dioxo-5-(trifluoromethyl)pyrimidin-1-yl]oxolan-3-yl] 1-methyl-4H-pyridine-3-carboxylate |
| Standard InChI | InChI=1S/C22H26F3N3O7/c1-21(2,3)19(31)33-11-15-14(35-18(30)12-6-5-7-27(4)9-12)8-16(34-15)28-10-13(22(23,24)25)17(29)26-20(28)32/h5,7,9-10,14-16H,6,8,11H2,1-4H3,(H,26,29,32)/t14-,15+,16?/m0/s1 |
| Standard InChIKey | PUUXKDCZTQOAGJ-QMRHZFGWSA-N |
| Isomeric SMILES | CC(C)(C)C(=O)OC[C@@H]1[C@H](CC(O1)N2C=C(C(=O)NC2=O)C(F)(F)F)OC(=O)C3=CN(C=CC3)C |
| SMILES | CC(C)(C)C(=O)OCC1C(CC(O1)N2C=C(C(=O)NC2=O)C(F)(F)F)OC(=O)C3=CN(C=CC3)C |
| Canonical SMILES | CC(C)(C)C(=O)OCC1C(CC(O1)N2C=C(C(=O)NC2=O)C(F)(F)F)OC(=O)C3=CN(C=CC3)C |
| Synonyms | 3'-(N-methyl-1,4-nicotinoyl)-5'-pivaloyltrifluorothymidine DHTFT |
| PubChem Compound | 191569 |
| Last Modified | Nov 11 2021 |
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